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Introduction

Drimiopsin C is a naturally occurring xanthone, a class of organic compounds with a
distinctive tricyclic ring structure. Xanthones and their derivatives have garnered significant
interest in the scientific community due to their wide range of biological activities. This technical
guide provides an in-depth overview of the natural sources, discovery, and chemical properties
of Drimiopsin C, intended to serve as a valuable resource for researchers and professionals in
the field of natural product chemistry and drug development.

Discovery and Natural Sources

Drimiopsin C was first reported in 2004 by a team of researchers who isolated it from the
bulbs of Drimiopsis maculata, a plant species native to South Africa.[1][2] This discovery was
significant as it was the first time xanthones had been identified in the Hyacinthaceae family of
plants.[1][2] In addition to Drimiopsis maculata, Drimiopsin C has also been reported to be
isolated from the herbs of Scilla scilloides.

The initial discovery involved the isolation and structure elucidation of six new xanthones,
named drimiopsins A-F, with Drimiopsin C being one of these novel compounds.[1][2] The
structural determination of these molecules proved to be a challenge due to the limited number
of correlating protons in their NMR spectra, necessitating the use of advanced techniques such
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as INADEQUATE (Incredible Natural Abundance DoublE QUANntum Transfer Experiment) NMR
spectroscopy.[1][2]

Chemical Properties

Drimiopsin C is characterized by the following chemical properties:

Property Value Source
Molecular Formula C15H1206 [3]
Molecular Weight 288.25 g/mol [3]

1,3,6-trihydroxy-2-methoxy-8-
IUPAC Name [3]
methylxanthen-9-one

CAS Number 773850-90-1 [4]

Experimental Protocols

The following is a detailed description of the methodologies employed in the discovery of
Drimiopsin C, based on the original research publication.

Plant Material Collection and Preparation

Fresh bulbs of Drimiopsis maculata were collected and subsequently air-dried. The dried plant
material was then ground into a fine powder to increase the surface area for efficient solvent
extraction.

Extraction and Isolation

The powdered plant material was subjected to extraction with dichloromethane at room
temperature. The resulting crude extract was then concentrated under reduced pressure. This
crude extract was subsequently partitioned between chloroform and water. The chloroform-
soluble fraction, containing the xanthones, was further subjected to a series of
chromatographic separations.

Column chromatography was performed using silica gel as the stationary phase. The column
was eluted with a gradient of solvents, starting with hexane and gradually increasing the
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polarity with the addition of ethyl acetate. Fractions were collected and monitored by thin-layer
chromatography (TLC). Fractions showing similar TLC profiles were combined.

Further purification of the combined fractions was achieved through repeated column
chromatography and preparative thin-layer chromatography (PTLC) to yield the pure
compounds, including Drimiopsin C.

Structure Elucidation

The chemical structure of Drimiopsin C was determined using a combination of spectroscopic
techniques:

e Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

« Infrared (IR) Spectroscopy: To identify the presence of functional groups such as hydroxyls
and a carbonyl group.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Extensive 1D (*H and 3C) and 2D
(COSY, HSQC, HMBC) NMR experiments were conducted to establish the connectivity of
atoms within the molecule. Due to the lack of sufficient proton-proton correlations,
INADEQUATE NMR spectroscopy was employed to definitively establish the carbon
skeleton.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific quantitative data in the scientific literature regarding the
biological activity of Drimiopsin C, such as IC50 values from cytotoxicity, anti-inflammatory, or
antimicrobial assays. Furthermore, no signaling pathways associated with the activity of
Drimiopsin C have been described. Xanthones as a class of compounds are known to exhibit
a wide range of biological activities, and further research is warranted to investigate the
potential therapeutic properties of Drimiopsin C.

Visualizations
Experimental Workflow for the Isolation of Drimiopsin C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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